Cas no 1260765-26-1 (4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid structure
1260765-26-1 structure
Product Name:4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1260765-26-1
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD16659683
CID:889775
Update Time:2025-09-22

4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
    • 4-pyridin-2-yl-1H-pyrazole-5-carboxylic acid
    • MDL： MFCD16659683
    • Inchi： 1S/C9H7N3O2/c13-9(14)8-6(5-11-12-8)7-3-1-2-4-10-7/h1-5H,(H,11,12)(H,13,14)
    • InChI Key： HJVKSEDQRMTXQK-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C=NN1)C1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 189.05400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 78.87000
  • LogP: 1.16990

4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Production Method

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